N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C13H12N4O4S/c1-21-8-12-15-16-13(22-12)14-11(18)7-6-9-4-2-3-5-10(9)17(19)20/h2-7H,8H2,1H3,(H,14,16,18)/b7-6+
• InChI Key: KBHQWCNOGLCCGJ-VOTSOKGWSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: COCC1=NN=C(S1)NC(=O)/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C13H12N4O4S
• Molecular Weight: 320.33 g/mol

Description

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide, also known as MTNA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in various cellular processes. For example, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription.
Biochemical and Physiological Effects:
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have shown that N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide can induce apoptosis, inhibit cell proliferation, and alter gene expression. In vivo studies have shown that N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide can reduce tumor growth and improve survival rates in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide in lab experiments is its versatility. N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide can be easily modified to incorporate various functional groups, making it a useful building block for the synthesis of complex molecules. However, one of the limitations of using N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide is its toxicity. N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide has been shown to exhibit cytotoxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide. One potential direction is the development of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide-based fluorescent probes for imaging biological systems. Another direction is the synthesis of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide derivatives with improved pharmacological properties, such as reduced toxicity and increased specificity. Additionally, the use of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide in the synthesis of functional materials, such as sensors and catalysts, is an area of potential interest.

Synthesis Methods

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide can be synthesized using a one-pot reaction involving the condensation of 2-nitrobenzaldehyde, thiosemicarbazide, and methyl acrylate. The reaction is carried out in the presence of a catalyst, such as p-toluenesulfonic acid, and results in the formation of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide as a yellow crystalline solid.

Scientific Research Applications

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide has been shown to exhibit anticancer, antifungal, and antibacterial activities. In biochemistry, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide has been used as a fluorescent probe for detecting protein-ligand interactions. In material science, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3-(2-nitrophenyl)acrylamide has been used as a building block for the synthesis of functional materials.